1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-benzyl-4-(2-methylimidazol-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H14N6/c1-12-17-7-8-21(12)15-14-9-20-22(16(14)19-11-18-15)10-13-5-3-2-4-6-13/h2-9,11H,10H2,1H3
• InChI Key: QLVUMXOTWMJQQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC3=C2C=NN3CC4=CC=CC=C4
• Molecular Formula: C16H14N6
• Molecular Weight: 290.32 g/mol

Description

1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have been reported to possess various biological activities.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is not fully understood. However, it has been reported to inhibit various enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of DNA topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. Inhibition of this enzyme leads to cell cycle arrest and apoptosis, which is the basis for its anticancer activity.
Biochemical and physiological effects:
1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine has been reported to have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation in the body. It has also been reported to regulate glucose metabolism and improve insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine in lab experiments are its potent biological activities and its ability to inhibit specific enzymes and receptors in the body. However, the limitations of using this compound in lab experiments are its potential toxicity and its low solubility in water.

Future Directions

The future directions for research on 1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine are vast. Some potential future directions include investigating its potential as an anticancer agent, antifungal agent, and antibacterial agent. This compound could also be studied for its potential as an anti-inflammatory agent, antidiabetic agent, and antiviral agent. Additionally, research could be conducted to improve the solubility and reduce the toxicity of this compound. Overall, the potential therapeutic properties of 1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine make it a promising candidate for further scientific research.

Synthesis Methods

The synthesis of 1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine involves the reaction of 2-methyl-1H-imidazole-1-carbaldehyde, benzylamine, and 6-chloro-3-nitropyrazolo[3,4-d]pyrimidine in the presence of a base. The reaction proceeds via a condensation reaction, followed by reduction and cyclization to yield the final product. The synthesis of this compound has been reported in various scientific literature.

Scientific Research Applications

1-benzyl-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential therapeutic properties. It has been reported to possess anticancer, antifungal, and antibacterial activities. This compound has also been investigated for its potential as an anti-inflammatory agent, antidiabetic agent, and antiviral agent. The biological activities of this compound have been attributed to its ability to inhibit specific enzymes and receptors in the body.